Cas no 1354703-91-5 (4-Iodo-1H-pyrazole-5-carbonitrile)

4-Iodo-1H-pyrazole-5-carbonitrile is a heterocyclic compound featuring a pyrazole core substituted with an iodine atom at the 4-position and a nitrile group at the 5-position. This structure makes it a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The iodine moiety offers reactivity for cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further functionalization. The nitrile group provides additional derivatization potential, enhancing its utility in constructing complex molecular architectures. Its well-defined reactivity profile and stability under standard conditions make it a valuable building block for researchers in medicinal chemistry and material science.

4-Iodo-1H-pyrazole-5-carbonitrile structure

1354703-91-5 structure

Product Name:4-Iodo-1H-pyrazole-5-carbonitrile

CAS No:1354703-91-5

MF:C₄H₂IN₃

MW:218.983252048492

MDL:MFCD23135780

CID:1038418

PubChem ID:60136599

Update Time:2025-06-06

4-Iodo-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-1H-pyrazole-5-carbonitrile
- 4-iodopyrazole-3-carbonitrile
- AGN-PC-0DA62Z
- AK100735
- ANW-69974
- CTK8C3343
- SBB073955
- 4-iodo-1H-pyrazole-3-carbonitrile
- 6334AA
- STL415492
- FCH2316314
- AX8241657
- ST24023576
- 1354703-91-5
- 4-IODO-1H-PYRAZOL-3-YL CYANIDE
- EN300-232740
- A887028
- DTXSID60733665
- SCHEMBL25027411
- AKOS015920840
- Y10381
- AKOS016001655
- CS-0042067
- DB-138558
- MFCD23135780
- DS-3607
- MDL： MFCD23135780
- Inchi： 1S/C4H2IN3/c5-3-2-7-8-4(3)1-6/h2H,(H,7,8)
- InChI Key： NKOSKWRTXXRPCZ-UHFFFAOYSA-N
- SMILES： IC1C=NNC=1C#N

Computed Properties

Exact Mass: 218.92934g/mol
Monoisotopic Mass: 218.92934g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 127
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.5
XLogP3: 0.9

4-Iodo-1H-pyrazole-5-carbonitrile Pricemore >>

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